Cas no 2361634-60-6 ((2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane)

• Product Name: (2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane
• CAS No: 2361634-60-6
• MF: C₆H₃ClF₅IS
• MW: 364.502509355545
• CID: 6602776
• PubChem ID: 139026515
• Update Time: 2025-06-25

(2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane
• 2-chloro-1-iodo-3-(pentafluoro-lambda6-sulfanyl)benzene
• EN300-7433593
• 2361634-60-6

• Inchi： 1S/C6H3ClF5IS/c7-6-4(13)2-1-3-5(6)14(8,9,10,11)12/h1-3H
• InChI Key： ZNLIEAYYUPNQDP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1Cl)S(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 363.86089g/mol
• Monoisotopic Mass: 363.86089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 1Ų

Additional information on (2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane

Introduction to Compound CAS No. 2361634-60-6: (2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane

(2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane (CAS No. 2361634-60-6) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its distinctive chemical structure, which includes a chloro- and iodo-substituted phenyl group linked to a pentafluorosulfur moiety. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various applications.

The chemical structure of (2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane is particularly noteworthy due to its potential for use in the development of novel pharmaceuticals and advanced materials. The presence of the pentafluorosulfur group, which is known for its strong electron-withdrawing properties, can significantly influence the reactivity and stability of the molecule. This characteristic is crucial in the design of drugs that require high specificity and low toxicity.

Recent research has highlighted the potential of (2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent anti-cancer activities, particularly against breast and lung cancer cells. The mechanism of action is thought to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis in cancer cells.

In addition to its potential in oncology, (2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane has also been investigated for its use in the treatment of neurological disorders. Preliminary studies suggest that this compound may have neuroprotective properties, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these effects are still under investigation, but they are believed to involve the modulation of oxidative stress and inflammation pathways.

The synthesis of (2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane is a complex process that requires precise control over reaction conditions to ensure high yields and purity. Common synthetic routes involve multi-step reactions, including halogenation, fluorination, and sulfuration steps. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development efforts.

In terms of physical properties, (2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane is typically a solid at room temperature with a high melting point due to the presence of multiple halogen atoms and the pentafluorosulfur group. Its solubility characteristics can be tailored by modifying the substituents on the phenyl ring, making it suitable for various formulation strategies in drug delivery systems.

The safety profile of (2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane is an important consideration in its development as a pharmaceutical candidate. Preclinical studies have shown that this compound exhibits low toxicity in vitro and in vivo, with no significant adverse effects observed at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use.

Beyond its pharmaceutical applications, (2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials such as organic semiconductors and optoelectronic devices. Research in this area has focused on optimizing the electronic structure of the molecule to enhance its performance in these applications.

In conclusion, (2-Chloro-3-iodophenyl)-pentafluoro-lambda6-sulfane (CAS No. 2361634-60-6) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and favorable properties make it an exciting candidate for further research and development in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.